Cas no 2060036-05-5 (7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepine dihydrochloride)

• Product Name: 7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepine dihydrochloride
• CAS No: 2060036-05-5
• MF: C₁₅H₂₀ClN₃
• MW: 277.792402267456
• MDL: MFCD30497765
• CID: 4635545
• PubChem ID: 126794688
• Update Time: 2025-10-29

7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride
• 7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepine dihydrochloride

• MDL： MFCD30497765
• Inchi： 1S/C15H19N3.ClH/c1-15(2)8-14-12(9-16-11-15)10-17-18(14)13-6-4-3-5-7-13;/h3-7,10,16H,8-9,11H2,1-2H3;1H
• InChI Key： UHOBCQZLGSXFIY-UHFFFAOYSA-N
• SMILES： CC1(CNCC2C=NN(C3C=CC=CC=3)C=2C1)C.Cl

Additional information on 7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepine dihydrochloride

7,7-Dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine Dihydrochloride: A Comprehensive Overview

The compound 7,7-dimethyl-1-phenyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride, with CAS No. 2060036-05-5, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloazepines, which are known for their unique pharmacological properties and potential applications in drug discovery. The molecule features a pyrazolo[4,3-c]azepine core with substituents at positions 1 and 7, including a phenyl group and two methyl groups respectively. These structural features contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the potential of pyrazolo[4,3-c]azepine derivatives as promising candidates for the development of novel therapeutic agents. For instance, research has demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, their structural flexibility allows for extensive chemical modifications, enabling the design of molecules with enhanced bioavailability and efficacy.

The synthesis of 7,7-dimethyl-1-phenyl-pyrazolo[4,3-c]azepine dihydrochloride involves a multi-step process that typically begins with the preparation of the pyrazoloazepine core. This is followed by selective alkylation or acylation to introduce the methyl and phenyl substituents at specific positions on the ring system. The final step involves protonation to form the dihydrochloride salt, which is often preferred for its improved solubility and stability under physiological conditions.

In terms of pharmacological applications, this compound has shown potential in several therapeutic areas. For example:

• Anti-inflammatory activity: Studies have demonstrated that this compound can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a potential candidate for treating inflammatory diseases like arthritis.
• Antioxidant properties: The molecule exhibits strong antioxidant activity by neutralizing free radicals and reducing oxidative stress in cellular models.
• Cancer research: Emerging research suggests that this compound may possess anti-proliferative effects against certain cancer cell lines by targeting critical signaling pathways involved in tumor growth and metastasis.

The versatility of this compound is further underscored by its ability to serve as a scaffold for the development of more potent analogs. By modifying the substituents on the pyrazoloazepine core—such as altering the position or type of alkyl groups—researchers can fine-tune its pharmacokinetic properties and enhance its therapeutic potential.

In conclusion, 7,7-dimethyl-1-phenyl-pyrazolo[4,3-c]azepine dihydrochloride, with CAS No. 2060036-05-5 represents a valuable addition to the arsenal of heterocyclic compounds with promising pharmacological profiles. Its unique structure and diverse biological activities make it an attractive target for further research and development in drug discovery.